Cas no 1105250-45-0 (4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide)

• Product Name: 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide
• CAS No: 1105250-45-0
• MF: C₂₁H₁₈N₂OS₂
• MW: 378.510422229767
• CID: 5386550
• Update Time: 2025-05-21

4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methylphenyl)-3-(1H-pyrrol-1-yl)-N-(2-thienylmethyl)-2-thiophenecarboxamide
• 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C21H18N2OS2/c1-15-6-4-7-16(12-15)18-14-26-20(19(18)23-9-2-3-10-23)21(24)22-13-17-8-5-11-25-17/h2-12,14H,13H2,1H3,(H,22,24)
• InChI Key： CTXRJDJWFUWLFH-UHFFFAOYSA-N
• SMILES： C1(C(NCC2SC=CC=2)=O)SC=C(C2=CC=CC(C)=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.6±50.0 °C(Predicted)
• pka: 12.69±0.46(Predicted)

Additional information on 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide

4-(3-Methylphenyl)-3-(1H-Pyrrol-1-yl)-N-[(Thiophen-2-yl)methyl]Thiophene-2-Carboxamide: A Comprehensive Overview

The compound 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide, identified by the CAS number 1105250-45-0, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring system, a pyrrole moiety, and a carboxamide group. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials development.

The thiophene ring system in this compound plays a crucial role in its electronic properties. Thiophenes are known for their aromaticity and ability to participate in π-conjugation, which enhances the molecule's stability and reactivity. The substitution pattern on the thiophene ring further influences its electronic characteristics. In this case, the thiophene is substituted with a 3-methylphenyl group at the 4-position and a pyrrole group at the 3-position. These substituents not only modulate the electronic properties but also introduce steric effects that can influence the molecule's reactivity and solubility.

The pyrrole moiety attached to the thiophene ring adds another layer of complexity to this compound. Pyrroles are heterocyclic aromatic compounds with unique electronic properties due to their conjugated π-system. The presence of the pyrrole group in this compound can enhance its ability to act as a Lewis base or participate in hydrogen bonding, depending on the specific chemical environment. This makes it a promising candidate for applications in coordination chemistry and supramolecular assembly.

The carboxamide group at the 2-position of the thiophene ring introduces additional functionality to this compound. Carboxamides are known for their ability to form hydrogen bonds, which can significantly influence the physical properties of the molecule, such as melting point and solubility. This group also provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a valuable lead compound for developing new therapeutic agents. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its biological applications, this compound has also been explored for its potential in materials science. Its aromaticity and conjugated π-system make it a suitable candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (OLEDs), where its electronic properties could enhance device performance.

The synthesis of 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide involves a multi-step process that combines various organic synthesis techniques. Key steps include Friedel-Crafts alkylation for introducing substituents onto aromatic rings, coupling reactions for forming carbon-carbon bonds, and amide formation through nucleophilic acyl substitution. The optimization of these steps is critical to achieving high yields and purity of the final product.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profile. Initial assessments suggest that it has moderate biodegradability under aerobic conditions, which is an important consideration for its potential industrial applications. However, further studies are needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-[(thiophen-2-y